N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}-N'-(3-fluoro-4-methylphenyl)ethanediamide

• IUPAC Name: N-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]-N'-(3-fluoro-4-methylphenyl)oxamide
• InChI: InChI=1S/C20H17ClFN3O2S/c1-12-2-7-15(10-17(12)22)24-19(27)18(26)23-9-8-16-11-28-20(25-16)13-3-5-14(21)6-4-13/h2-7,10-11H,8-9H2,1H3,(H,23,26)(H,24,27)
• InChI Key: SVCSTIWXYXKJLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCCC2=CSC(=N2)C3=CC=C(C=C3)Cl)F
• Molecular Formula: C20H17ClFN3O2S
• Molecular Weight: 417.9 g/mol

Description

N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}-N'-(3-fluoro-4-methylphenyl)ethanediamide is a useful research compound. Its molecular formula is C20H17ClFN3O2S and its molecular weight is 417.88. The purity is usually 95%.
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Scientific Research Applications

Organic Electronics and Electrochromic Properties

Research has explored the electrochemical and electrochromic properties of novel compounds, including thiazole derivatives. These studies highlight their potential use in creating polymers with varying optical contrasts and switching times, which are critical for the development of electrochromic devices and electronic displays (Hu et al., 2013).

Structural Chemistry

The structural characterization of thiazole derivatives provides insights into their molecular configurations, which are essential for understanding their chemical behavior and potential applications in creating new materials or drugs. Isostructural studies and single crystal diffraction analyses offer valuable data for designing compounds with desired properties (Kariuki et al., 2021).

Analytical Chemistry

Analytical methods for detecting specific compounds, including those with thiazole structures, in environmental samples have been developed. This includes the isolation and identification of herbicides and their degradation products in natural water, showcasing the application of thiazole derivatives in environmental monitoring and pollution assessment (Zimmerman et al., 2002).

Medicinal Chemistry

Thiazole derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities. These studies demonstrate the potential of thiazole-based compounds as therapeutic agents, offering a foundation for further research in drug development and pharmacology (Pejchal et al., 2015).